Cas no 889993-38-8 (methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 889993-38-8
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 3057144
• PubChem ID: 891992
• Update Time: 2025-05-24

methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• BDBM50479110
• STK845643
• SR-01000264253
• AKOS000268209
• BDBM45810
• cid_891992
• methyl 3-(4-nitrophenyl)-1H-pyrazole-5-carboxylate
• SR-01000264253-1
• CHEMBL455954
• F1371-0256
• SCHEMBL1413988
• AKOS000268409
• MLS-0091964.0001
• F1930-0016
• 889993-38-8
• 3-(4-nitrophenyl)-1H-pyrazole-5-carboxylic acid methyl ester

• Inchi： 1S/C11H9N3O4/c1-18-11(15)10-6-9(12-13-10)7-2-4-8(5-3-7)14(16)17/h2-6H,1H3,(H,12,13)
• InChI Key： KXCFNKMJVAQREM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=CC(=CC=2)[N+](=O)[O-])=NN1)=O

Computed Properties

• Exact Mass: 247.05930578Da
• Monoisotopic Mass: 247.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate

Methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate, identified by the CAS number 889993-38-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound comprises a pyrazole ring substituted with a nitrophenyl group at the 5-position and a methyl ester group at the 3-position. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The nitrophenyl group, a well-known electron-withdrawing substituent, enhances the compound's ability to participate in various chemical reactions, including nucleophilic aromatic substitution and hydrogen bonding interactions. This makes methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

The synthesis of this compound typically involves multi-step processes, including the preparation of pyrazole precursors and subsequent functionalization with the nitrophenyl and methyl ester groups. Researchers have explored various methodologies to optimize the synthesis, such as using microwave-assisted reactions or catalytic systems to improve yield and purity. These advancements underscore the compound's versatility and its role as a building block in organic synthesis.

In terms of biological activity, methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests its potential role in developing treatments for neurological disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable binding interactions with target proteins, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have shed light on its electronic structure and reactivity patterns, aiding in the design of analogs with improved pharmacokinetic profiles.

From an industrial perspective, the scalability of synthesizing methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate is a critical consideration. Researchers are actively exploring cost-effective routes that minimize waste and maximize efficiency, aligning with green chemistry principles. Such efforts are essential for transitioning laboratory discoveries into viable commercial products.

In conclusion, methyl 5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate stands out as a versatile compound with significant potential in drug discovery and organic synthesis. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to the advancement of medicinal chemistry.